5-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}-1-naphthalenesulfinic acid

• IUPAC Name: 5-[2-(4-methoxyanilino)-2-oxoethyl]naphthalene-1-sulfinic acid
• InChI: InChI=1S/C19H17NO4S/c1-24-15-10-8-14(9-11-15)20-19(21)12-13-4-2-6-17-16(13)5-3-7-18(17)25(22)23/h2-11H,12H2,1H3,(H,20,21)(H,22,23)
• InChI Key: WGRUYCUZPMXWPA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CC2=C3C=CC=C(C3=CC=C2)S(=O)O
• Molecular Formula: C19H17NO4S
• Molecular Weight: 355.4 g/mol

Description

5-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}-1-naphthalenesulfinic acid, also known as MANS, is a sulfonamide derivative that has been studied for its potential use in various scientific research applications. This compound is synthesized through a multi-step process and has been found to have several biochemical and physiological effects. In We will also discuss the potential future directions for research involving MANS.

Mechanism of Action

The mechanism of action of 5-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}-1-naphthalenesulfinic acid is not fully understood, but studies have suggested that it works by inhibiting the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain. 5-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}-1-naphthalenesulfinic acid has also been found to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
5-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}-1-naphthalenesulfinic acid has several biochemical and physiological effects. Studies have shown that it can increase the levels of neurotransmitters such as acetylcholine and dopamine in the brain, which are important for cognitive function. 5-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}-1-naphthalenesulfinic acid has also been found to have anti-inflammatory effects, which may contribute to its neuroprotective effects. Additionally, 5-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}-1-naphthalenesulfinic acid has been found to have a low toxicity profile, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One advantage of using 5-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}-1-naphthalenesulfinic acid in lab experiments is its low toxicity profile, which makes it a safe compound to work with. Additionally, 5-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}-1-naphthalenesulfinic acid has been found to have a high degree of solubility in water, which makes it easy to work with in aqueous solutions. However, one limitation of using 5-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}-1-naphthalenesulfinic acid is its relatively high cost compared to other compounds that are commonly used in lab experiments.

Future Directions

There are several potential future directions for research involving 5-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}-1-naphthalenesulfinic acid. One area of research is in the development of new drugs for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. 5-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}-1-naphthalenesulfinic acid has shown promise in this area, and further research is needed to determine its efficacy in clinical trials. Another potential area of research is in the development of new cancer treatments. 5-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}-1-naphthalenesulfinic acid has been found to inhibit the growth of cancer cells, and further research is needed to determine its potential as a cancer treatment. Finally, 5-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}-1-naphthalenesulfinic acid may have potential applications in the development of new drugs for the treatment of other diseases such as diabetes and cardiovascular disease.

Synthesis Methods

The synthesis of 5-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}-1-naphthalenesulfinic acid involves a multi-step process that begins with the reaction of 4-methoxyaniline with ethyl 2-bromoacetate to form an intermediate compound. This intermediate is then reacted with 1-naphthalenesulfonyl chloride to form the final product, 5-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}-1-naphthalenesulfinic acid. The process yields a white crystalline powder that can be purified through recrystallization.

Scientific Research Applications

5-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}-1-naphthalenesulfinic acid has been studied for its potential use in various scientific research applications. One of the most promising areas of research is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies have shown that 5-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}-1-naphthalenesulfinic acid has neuroprotective effects and can prevent the formation of beta-amyloid plaques, which are a hallmark of Alzheimer's disease. 5-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}-1-naphthalenesulfinic acid has also been studied for its potential use in cancer research, as it has been found to inhibit the growth of cancer cells.